Cas no 161110-00-5 (N4-Benzoyl-3'-deoxycytidine)

N4-Benzoyl-3'-deoxycytidine Properties

Names and Identifiers

• N-(1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• Cytidine,N-benzoyl-3'-deoxy- (9CI)
• N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N4-benzoyl-3'-deoxyribicytidine
• N-Benzoyl-3'-deoxycytidine
• N4-Benzoyl-3'-deoxy-D-cytidine
• N4-Benzoyl-3'-deoxycytidine
• N4-BENZOYL-3/'-DEOXYCYTIDINE
• AKOS015914547
• 161110-00-5
• Cytidine, N-benzoyl-3'-deoxy-
• N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
• DTXSID80573489
• N-{1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• Cytidine, N-benzoyl-3'-deoxy- (9CI)
• DB-320851
• N4-BENZOYL-3'-DEOXYCYTIDINE
• +Expand

• InChIKey： QUGKQHJTFHHVDD-YWPYICTPSA-N
• Inchi： InChI=1S/C16H17N3O5/c20-9-11-8-12(21)15(24-11)19-7-6-13(18-16(19)23)17-14(22)10-4-2-1-3-5-10/h1-7,11-12,15,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,15+/m0/s1
• SMILES： O=C(NC(C=CN1[C@@H]2O[C@H](CO)C[C@H]2O)=NC1=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 331.11700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 331.11682065g/mol
• Heavy Atom Count: 24
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: 0.20930
• PSA: 113.68000
• Density: 1.503

N4-Benzoyl-3'-deoxycytidine Security Information

N4-Benzoyl-3'-deoxycytidine Customs Data

• HS CODE：29389090